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Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788

Introduction

Ditridecyl phthalate (DTDP), a high molecular weight ortho-phthalate ester, is a widely utilized
plasticizer in the manufacturing of various polymer-based products, including plastics, coatings,
and cosmetics. Its primary function is to enhance the flexibility, durability, and transparency of
these materials.[1] Due to its prevalence and potential for human exposure, the accurate
guantification of DTDP in diverse matrices is of paramount importance for quality control, safety
assessment, and regulatory compliance. This application note provides detailed protocols for
the use of ditridecyl phthalate as a reference standard in analytical chemistry, catering to the
needs of researchers, scientists, and drug development professionals.

Physicochemical Properties

A well-characterized reference standard is fundamental to achieving accurate and reproducible
analytical results. The key physicochemical properties of ditridecyl phthalate are summarized
in the table below.
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Property Value Reference
) 1,2-Benzenedicarboxylic acid,

Chemical Name o [2]
1,2-ditridecyl ester
Di-n-tridecyl phthalate, Phthalic

Synonyms o [1][2]
acid ditridecyl ester

CAS Number 119-06-2 [2]

Molecular Formula C34H5804 [2]

Molecular Weight 530.82 g/mol [2]
White to Off-White Waxy Solid

Appearance o [11[2]
or Colorless Liquid

Melting Point -36.9 °C to -37 °C [3114]

Boiling Point 530.14 °C (estimated) [4]
Slightly soluble in Chloroform

Solubility and DMSO. Water solubility: [2][4]

0.34 mg/L at 24 °C.

Purity (as a reference

standard)

>98.0% (HPLC)

Analytical Applications

Ditridecyl phthalate serves as a crucial reference standard for the quantification of this

analyte in a variety of sample matrices, including:

e Food and Beverages: To monitor for migration from packaging materials.

o Environmental Samples: For the analysis of soil, water, and air to assess environmental

contamination.

o Consumer Products: Including toys, cosmetics, and personal care items to ensure

compliance with safety regulations.
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» Polymer Materials: For quality control and characterization of plastics and other polymers.

Experimental Protocols

The following sections provide detailed protocols for the quantitative analysis of ditridecyl
phthalate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance
Liquid Chromatography (HPLC).

Sample Preparation from Polymer Matrices

Accurate quantification of DTDP in polymer matrices requires an efficient extraction method to
isolate the analyte from the bulk material.

Protocol: Ultrasonic Extraction

o Sample Preparation: Reduce the polymer sample to a small particle size by cutting or
grinding.

o Weighing: Accurately weigh approximately 1 gram of the homogenized sample into a glass
extraction vessel.

e Solvent Addition: Add 20 mL of a suitable organic solvent such as hexane or a
hexane/acetone mixture.

o Extraction: Place the vessel in an ultrasonic bath and extract for 30 minutes.

o Filtration: Filter the extract through a 0.45 um PTFE syringe filter to remove any particulate
matter.

o Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen to a
final volume of 1 mL.

e Analysis: The extract is now ready for GC-MS or HPLC analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-
volatile compounds like DTDP.

Instrumentation and Conditions:
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Parameter

Setting

Gas Chromatograph

Agilent 8890 GC or equivalent

Mass Spectrometer

Agilent 5977B MSD or equivalent

Column

J&W Scientific DB-5MS (30 m x 250 pum x 0.25

um) or equivalent

Carrier Gas

Helium at a constant flow of 1.157 mL/min

Inlet Temperature

290 °C

Injection Mode

Pulsed Splitless (25 psi until 0.5 min)

Injection Volume

1puL

Oven Temperature Program

Initial 40 °C for 2 min, ramp at 10 °C/min to 100
°C, then ramp at 25 °C/min to 320 °C and hold

for 5 min

MS Source Temperature

230 °C

MS Quadrupole Temperature

150 °C

lonization Mode

Electron lonization (El) at 70 eV

Scan Range

m/z 50-600

Solvent Delay

5 minutes

Data Analysis:

Quantification is typically performed using an external standard calibration curve. A stock

solution of the ditridecyl phthalate reference standard is prepared in a suitable solvent (e.qg.,

hexane) and serially diluted to create a series of calibration standards.
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High-Performance Liquid Chromatography (HPLC)
Protocol

HPLC with UV detection is a robust and widely used method for the analysis of phthalates.

Instrumentation and Conditions:
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Parameter

Setting

HPLC System

Agilent 1290 Infinity 1l or equivalent

Detector Diode Array Detector (DAD) or UV-Vis Detector
Newcrom R1 reverse-phase column (4.6 x 150
Column )
mm, 5 um) or equivalent C18 column
) Isocratic elution with Acetonitrile:Water (90:10
Mobile Phase . . :
v/v) with 0.1% Phosphoric Acid
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detection Wavelength 225 nm

Data Analysis:

Similar to the GC-MS method, quantification is achieved by constructing a calibration curve

from a series of external standards prepared from a stock solution of the ditridecyl phthalate

reference standard.
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Conclusion

The protocols outlined in this application note provide a comprehensive framework for the
accurate and reliable quantification of ditridecyl phthalate using a certified reference
standard. Adherence to these methodologies will enable researchers, scientists, and drug
development professionals to generate high-quality data for a wide range of applications, from
quality control of consumer products to environmental monitoring and safety assessments. The
use of a well-characterized reference standard, such as the one described, is essential for
ensuring the validity and comparability of analytical results across different laboratories and
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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